Cas no 1005327-88-7 (penicidone B)

• Product Name: penicidone B
• CAS No: 1005327-88-7
• MF: C₁₇H₁₅NO₅
• MW: 313.304704904556
• CID: 2052700
• PubChem ID: 24761001
• Update Time: 2025-04-21

penicidone B Chemical and Physical Properties

Names and Identifiers

• penicidone B
• (-)-Penicidone B
• 1005327-88-7
• 5-[(1R)-5-hydroxy-7-methoxy-3-oxo-1H-2-benzouran-1-yl]-2-[(E)-prop-1-enyl]-1H-pyridin-4-one
• CHEBI:209556

• Inchi： 1S/C17H15NO5/c1-3-4-9-5-13(20)12(8-18-9)16-15-11(17(21)23-16)6-10(19)7-14(15)22-2/h3-8,16,19H,1-2H3,(H,18,20)/b4-3+
• InChI Key： NVUHVZUPJHEJGT-ONEGZZNKSA-N
• SMILES： COC1C2=C(C(OC2C2C(=O)C=C(/C=C/C)NC=2)=O)C=C(O)C=1

Computed Properties

• Exact Mass: 313.09502258Da
• Monoisotopic Mass: 313.09502258Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 606
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.465
• Topological Polar Surface Area: 84.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofuranones